Dimepranol
Overview
Description
Dimepranol, also known as Dimethylaminoisopropanol, is a chemical compound with the molecular formula C5H13NO . It is classified as an amino alcohol and is used as a building block in organic synthesis . Under the name Dimepranol, it is also used as an active ingredient in some pharmaceutical formulations such as inosine pranobex .
Synthesis Analysis
Dimepranol is a component of Inosine pranobex (IP), which is a synthetic compound of the p-acetamido-benzoate salt of N–N dimethylamino-2-propanol with inosine in a 3:1 molar ratio .
Molecular Structure Analysis
The structure of the drug-drug multi-component crystal of acedoben–dimepranol (2:1) was determined by single-crystal X-ray crystallography . The compound crystallizes in a monoclinic system with space group P21/n .
Physical And Chemical Properties Analysis
Dimepranol is a clear to light yellow liquid . It has a density of 0.837 g/mL , a melting point of -40 °C , and a boiling point of 121–127 °C . It is miscible in water .
Scientific Research Applications
Synthesis of Novel Compounds
1-Dimethylamino-2-propanol can be used in the synthesis of novel unsymmetrical 2,3,9,10,16,17,23-heptakis (alkoxyl)-24-mono (dimethylaminoalkoxyl)phthalocyanine compounds . These compounds have potential applications in various fields such as organic electronics, photodynamic therapy, and solar cells.
Homoleptic Nickel (II) Aminoalkoxide
This compound can also be used in the synthesis of homoleptic nickel (II) aminoalkoxide . This compound is a type of organometallic compound that has potential applications in catalysis and material science.
Adduct with Cobalt (II) 2,4-Pentanedionate (acac)
1-Dimethylamino-2-propanol can be used to form an adduct with cobalt (II) 2,4-pentanedionate (acac) . This compound has potential applications in the field of coordination chemistry and catalysis.
CO2 Capture
A novel tri-solvent biphasic solvent triethylenetetramine (TETA)-2–amino–2–methyl–1–propanol (AMP)-1-dimethylamino-2-propanol (1DMA2P) was proposed for CO2 capture . This solvent has shown competitive absorption–desorption performance and low viscosity, making it a promising energy-saving candidate for industrial CO2 capture .
Inhibitor of Choline Uptake
1-Dimethylamino-2-propanol is a potent inhibitor of choline uptake . This property can be useful in the field of neuroscience and pharmacology, particularly in the study of neurotransmitter systems.
Protector Against Mechlorethamine Cytotoxicity
This compound is a potent protector against mechlorethamine cytotoxicity . Mechlorethamine is a chemotherapy drug, and this property of 1-Dimethylamino-2-propanol can be useful in reducing the side effects of chemotherapy.
Mechanism of Action
Target of Action
1-Dimethylamino-2-propanol, also known as Dimepranol, primarily targets the choline uptake system . It acts as a potent protector against mechlorethamine cytotoxicity .
Mode of Action
Dimepranol is a tertiary amine and a dimethylamino-alcohol . It interacts with its targets by inhibiting the uptake of choline . This inhibition can protect against the cytotoxic effects of mechlorethamine .
Biochemical Pathways
It is known that it inhibits the uptake of choline, which is a crucial component in the synthesis of the neurotransmitter acetylcholine . This could potentially affect various neurological pathways.
Result of Action
The inhibition of choline uptake by Dimepranol can lead to a decrease in the synthesis of acetylcholine, a key neurotransmitter. This can result in various molecular and cellular effects, depending on the specific physiological context .
Safety and Hazards
properties
IUPAC Name |
1-(dimethylamino)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO/c1-5(7)4-6(2)3/h5,7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCXUNZWLEYGQAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5031210 |
Source
|
| Record name | Dimepranol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5031210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | 2-Propanol, 1-(dimethylamino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Dimepranol | |
CAS RN |
108-16-7 |
Source
|
| Record name | 1-(Dimethylamino)-2-propanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=108-16-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dimepranol [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108167 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(Dimethylamino)-2-propanol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3163 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Propanol, 1-(dimethylamino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Dimepranol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5031210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(dimethylamino)propan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.234 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIMEPRANOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OX17195H4T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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